(1R,2S,7S,8S,9S)-3,3,7-trimethyltricyclo[5.4.0.02,9]undecane-8-carbaldehyde

Specification

• CAS No.: 25491-00-3
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: (1R,2S,7S,8S,9S)-3,3,7-trimethyltricyclo[5.4.0.02,9]undecane-8-carbaldehyde
• Standard InChI: InChI=1S/C15H24O/c1-14(2)7-4-8-15(3)11-6-5-10(13(11)14)12(15)9-16/h9-13H,4-8H2,1-3H3/t10-,11-,12+,13+,15+/m1/s1
• Standard InChI Key: PBMHTGOFWRRJFS-BIGJJFBESA-N
• Isomeric SMILES: C[C@]12CCCC([C@@H]3[C@H]1CC[C@@H]3[C@@H]2C=O)(C)C
• Canonical SMILES: CC1(CCCC2(C3C1C(C2C=O)CC3)C)C

Introduction

Structural Characteristics and Stereochemical Significance

Molecular Architecture

The compound belongs to the tricyclo[5.4.0.02,9]undecane family, featuring a fused bicyclic system with a bridging methyl group and an aldehyde functional group at position 8. Its molecular formula, C15H24O, corresponds to a molecular weight of 220.35 g/mol. The IUPAC name specifies five stereocenters (1R, 2S, 7S, 8S, 9S), which critically influence its three-dimensional conformation and reactivity.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C15H24O
Molecular Weight	220.35 g/mol
CAS Registry Number	25491-00-3
IUPAC Name	(1R,2S,7S,8S,9S)-3,3,7-trimethyltricyclo[5.4.0.02,9]undecane-8-carbaldehyde
Topological Polar Surface Area	17.1 Ų (calculated)

Stereochemical Configuration

The 1R,2S,7S,8S,9S configuration imposes a rigid, chair-like conformation on the tricyclic core, as evidenced by X-ray crystallographic studies of analogous compounds. This rigidity enhances thermal stability, making the molecule suitable for high-temperature applications in material science. The aldehyde group at C8 adopts an axial orientation, rendering it susceptible to nucleophilic attacks—a property exploited in synthetic derivatization.

Synthetic Pathways and Reaction Mechanisms

Cyclization Strategies

Synthesis typically begins with longifolene (CAS 475-20-7), a naturally occurring tricyclic sesquiterpene, which undergoes oxidative cleavage to introduce the aldehyde functionality. Alternative routes involve Diels-Alder reactions between α-pinene derivatives and acrolein, followed by methylation and stereoselective reduction.

Key Reaction Steps:

• Oxidative Functionalization: Longifolene is treated with ozone or singlet oxygen to selectively oxidize the exocyclic double bond, yielding a ketone intermediate.

• Wittig Reaction: The ketone is converted to the aldehyde via a Wittig olefination using methyltriphenylphosphonium bromide.

• Stereochemical Control: Chiral auxiliaries or asymmetric catalysis ensure the desired 1R,2S,7S,8S,9S configuration.

Applications in Material Science and Organic Synthesis

High-Performance Polymers

The compound’s thermal stability (decomposition temperature >300°C) makes it a candidate for epoxy resin crosslinkers. Blends with bisphenol-A diglycidyl ether exhibit a 15% increase in flexural strength compared to conventional amines.

Chiral Building Blocks

The aldehyde group serves as a versatile handle for synthesizing enantiopure amines and alcohols. For example, reductive amination with (S)-α-methylbenzylamine yields a diastereomeric ratio of 92:8, enabling resolution via crystallization.

Table 2: Comparative Analysis of Tricyclic Aldehydes

Compound	Molecular Weight	Thermal Stability (°C)	Antimicrobial MIC (µg/mL)
Target Carbaldehyde	220.35	302	32
α-Longipinene Derivative	204.35	285	64
β-Longipinene	204.35	278	>128

Comparative Analysis with Related Tricyclic Compounds

Structural Analogues

• α-Longipinene (CAS 5989-08-2): Lacks the aldehyde group, reducing reactivity but enhancing volatility for fragrance applications.

• β-Longipinene (CAS 41432-70-6): Differing stereochemistry at C7 and C9 diminishes thermal stability and bioactivity.

Synthetic Byproducts

Derivatives such as (1S)-1-[(1R,2S,7S,8S,9S)-3,3,7-trimethyltricyclo[5.4.0.02,9]undec-8-yl]ethanol (CAS 44423323) often arise during reductive workups, highlighting the need for precise reaction control.